Cas no 98021-62-6 (4,5-Dihydrofuran-3-carboxylic acid)

• Product Name: 4,5-Dihydrofuran-3-carboxylic acid
• CAS No: 98021-62-6
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD07369946
• CID: 803630
• PubChem ID: 575172
• Update Time: 2025-05-21

4,5-Dihydrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydrofuran-3-carboxylic acid
• 2,3-dihydrofuran-4-carboxylic acid
• 3-Furancarboxylic acid,4,5-dihydro-
• 3-Furoic acid, 4,5-dihydro-
• 4,5-DIHYDRO-FURAN-3-CARBOXYLIC ACID
• 3-Furoic acid, 4,5-dihydro- (6CI)
• 4,5-Dihydro-3-furancarboxylic acid (ACI)
• 4,5-Dihydro-3-furoic acid
• Z1013753090
• MFCD07369946
• 2,3-dihydro-4-furoic acid
• XKWMSKXDFJSKJO-UHFFFAOYSA-N
• 4,5-Dihydrofuran-3-carboxylicAcid
• 4,5-dihydro-furan-3-carboxylic acid, AldrichCPR
• CS-0067218
• 4 pound not5-dihydrofuran-3-carboxylic acid
• BCP10326
• FT-0687254
• EN300-66511
• 4,5-Dihydro-3-furancarboxylic?acid
• PB26262
• 4,5-Dihydro-3-furancarboxylic acid #
• SY027844
• 4,5-Dihydro-3-furancarboxylic acid
• SCHEMBL2220877
• AC-31027
• AKOS006223874
• CS-0051109
• 98021-62-6
• 3-FURANCARBOXYLIC ACID, 4,5-DIHYDRO-
• AS-37640
• DTXSID30341711
• DB-012130

• MDL： MFCD07369946
• Inchi： 1S/C5H6O3/c6-5(7)4-1-2-8-3-4/h3H,1-2H2,(H,6,7)
• InChI Key： XKWMSKXDFJSKJO-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)CC1

Computed Properties

• Exact Mass: 114.03200
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 224.5±39.0 °C at 760 mmHg
• Flash Point: 100.8±20.6 °C
• PSA: 46.53000
• LogP: 0.37520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5-Dihydrofuran-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans

Additional information on 4,5-Dihydrofuran-3-carboxylic acid

Comprehensive Overview of 4,5-Dihydrofuran-3-carboxylic acid (CAS No. 98021-62-6): Properties, Applications, and Industry Insights

4,5-Dihydrofuran-3-carboxylic acid (CAS No. 98021-62-6) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical research. This five-membered heterocyclic structure, featuring a carboxylic acid functional group, has garnered significant attention due to its unique reactivity and potential as a building block in synthetic chemistry. The compound's molecular formula, C₅H₆O₃, and its dihydrofuran core make it particularly valuable for constructing complex molecular architectures.

Recent advancements in green chemistry and sustainable synthesis have highlighted the importance of 4,5-Dihydrofuran-3-carboxylic acid as an eco-friendly intermediate. Researchers are increasingly exploring its role in biocatalysis and enzymatic transformations, aligning with the global push toward environmentally benign processes. The compound's compatibility with flow chemistry systems has further enhanced its appeal in industrial applications, where efficiency and scalability are paramount.

From a structural perspective, the furan carboxylic acid derivative exhibits interesting tautomeric properties and hydrogen-bonding capabilities. These characteristics make it valuable in crystal engineering and supramolecular chemistry, particularly in the design of functional materials. The dihydrofuran ring system contributes to the compound's moderate polarity, influencing its solubility profile and making it suitable for various medicinal chemistry applications where balanced lipophilicity is desired.

In pharmaceutical research, 4,5-Dihydrofuran-3-carboxylic acid serves as a key precursor for bioactive molecules targeting multiple therapeutic areas. Its incorporation into drug candidates has shown promise in addressing current challenges in drug discovery, such as improving metabolic stability and enhancing target selectivity. The compound's versatility enables its use in developing small molecule inhibitors and proteolysis targeting chimeras (PROTACs), which are among the most searched topics in contemporary pharmaceutical sciences.

The agrochemical industry has also recognized the potential of CAS 98021-62-6 in developing novel crop protection agents. Its structural features allow for the creation of compounds with favorable environmental profiles, addressing the growing demand for sustainable pesticides and biodegradable herbicides. This aligns perfectly with current trends in precision agriculture and the global shift toward reducing the ecological footprint of farming practices.

Analytical characterization of 4,5-Dihydrofuran-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality and consistency, especially when used in regulated applications. The development of robust analytical methods for this compound has been a focus area, as evidenced by numerous publications in separation science journals.

From a commercial perspective, the global market for furan derivatives like 4,5-Dihydrofuran-3-carboxylic acid is experiencing steady growth. This trend reflects the compound's expanding applications across multiple industries and the increasing investment in fine chemical production capabilities. Suppliers are focusing on improving manufacturing processes to meet the rising demand while maintaining competitive pricing and high purity standards.

Future research directions for CAS 98021-62-6 are likely to explore its potential in material science applications, particularly in the development of functional polymers and smart materials. The compound's ability to participate in various click chemistry reactions makes it attractive for creating advanced materials with tailored properties. These developments align with current interests in nanotechnology and molecular engineering, which dominate many scientific discussions today.

Safety considerations for handling 4,5-Dihydrofuran-3-carboxylic acid follow standard laboratory protocols for carboxylic acid compounds. While not classified as hazardous under normal conditions, proper chemical handling practices should always be observed. The compound's stability and storage requirements are frequently searched topics among researchers new to working with this material.

In conclusion, 4,5-Dihydrofuran-3-carboxylic acid (CAS No. 98021-62-6) represents an important building block in modern organic synthesis with diverse applications across multiple scientific disciplines. Its continued study and development will undoubtedly contribute to advancements in drug discovery, agricultural science, and material innovation, making it a compound of significant interest for researchers and industry professionals alike.